(3R,5S,6R,8R,10R,11S,12S)-3-(Furan-3-yl)-8-hydroxy-5-methyl-14-oxo-2,13-dioxatetracyclo[10.2.1.01,5.06,11]pentadecane-10-carboxylic acid
(3R,5S,6R,8R,10R,11S,12S)-3-(Furan-3-yl)-8-hydroxy-5-methyl-14-oxo-2,13-dioxatetracyclo[10.2.1.01,5.06,11]pentadecane-10-carboxylic acid
Diosbulbin c belongs to the class of organic compounds known as naphthofurans. Naphthofurans are compounds containing a furan ring fused to a naphthalene moiety. Furan is a 5 membered- ring aromatic ring with four carbon and one oxygen atoms. Naphthalene is a polycyclic aromatic hydrocarbon made up of two fused benzene rings. Diosbulbin c exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, diosbulbin c is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, diosbulbin c can be found in root vegetables. This makes diosbulbin c a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
20086-07-1
VCID:
VC0198457
InChI:
InChI=1S/C19H22O7/c1-18-6-13(9-2-3-24-8-9)26-19(18)7-14(25-17(19)23)15-11(16(21)22)4-10(20)5-12(15)18/h2-3,8,10-15,20H,4-7H2,1H3,(H,21,22)
SMILES:
CC12CC(OC13CC(C4C2CC(CC4C(=O)O)O)OC3=O)C5=COC=C5
Molecular Formula:
C19H22O7
Molecular Weight:
362.4 g/mol
(3R,5S,6R,8R,10R,11S,12S)-3-(Furan-3-yl)-8-hydroxy-5-methyl-14-oxo-2,13-dioxatetracyclo[10.2.1.01,5.06,11]pentadecane-10-carboxylic acid
CAS No.: 20086-07-1
Reference Standards
VCID: VC0198457
Molecular Formula: C19H22O7
Molecular Weight: 362.4 g/mol
CAS No. | 20086-07-1 |
---|---|
Product Name | (3R,5S,6R,8R,10R,11S,12S)-3-(Furan-3-yl)-8-hydroxy-5-methyl-14-oxo-2,13-dioxatetracyclo[10.2.1.01,5.06,11]pentadecane-10-carboxylic acid |
Molecular Formula | C19H22O7 |
Molecular Weight | 362.4 g/mol |
IUPAC Name | 3-(furan-3-yl)-8-hydroxy-5-methyl-14-oxo-2,13-dioxatetracyclo[10.2.1.01,5.06,11]pentadecane-10-carboxylic acid |
Standard InChI | InChI=1S/C19H22O7/c1-18-6-13(9-2-3-24-8-9)26-19(18)7-14(25-17(19)23)15-11(16(21)22)4-10(20)5-12(15)18/h2-3,8,10-15,20H,4-7H2,1H3,(H,21,22) |
Standard InChIKey | UYALWPKCIMKALF-UHFFFAOYSA-N |
Isomeric SMILES | C[C@@]12C[C@@H](OC13C[C@@H]([C@H]4[C@H]2C[C@H](C[C@H]4C(=O)O)O)OC3=O)C5=COC=C5 |
SMILES | CC12CC(OC13CC(C4C2CC(CC4C(=O)O)O)OC3=O)C5=COC=C5 |
Canonical SMILES | CC12CC(OC13CC(C4C2CC(CC4C(=O)O)O)OC3=O)C5=COC=C5 |
Appearance | Powder |
Melting Point | 247-250°C |
Physical Description | Solid |
Description | Diosbulbin c belongs to the class of organic compounds known as naphthofurans. Naphthofurans are compounds containing a furan ring fused to a naphthalene moiety. Furan is a 5 membered- ring aromatic ring with four carbon and one oxygen atoms. Naphthalene is a polycyclic aromatic hydrocarbon made up of two fused benzene rings. Diosbulbin c exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, diosbulbin c is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, diosbulbin c can be found in root vegetables. This makes diosbulbin c a potential biomarker for the consumption of this food product. |
PubChem Compound | 15559045 |
Last Modified | Nov 11 2021 |
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